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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the target identification and mechanism
of action for the first-in-class small-molecule rabies virus (RABV) entry inhibitor, GRP-60367
hydrochloride. The information presented is collated from key research findings and is
intended to provide a comprehensive resource for professionals in the fields of virology and
drug development.

Executive Summary

GRP-60367 hydrochloride has been identified as a potent and specific inhibitor of Rabies
virus (RABV) entry.[1][2][3][4] The primary molecular target of this compound is the RABV
glycoprotein (G protein), a critical component for the virus's entry into host cells.[1][2] GRP-
60367 hydrochloride exhibits nanomolar potency against various RABV strains and
demonstrates a high specificity index, with no significant cytotoxicity observed at
concentrations well above its effective dose.[1][2][3] Mechanistic studies have confirmed that
the compound blocks the G protein-mediated fusion of the viral and endosomal membranes,
thereby preventing the release of the viral genome into the cytoplasm.
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Quantitative Data Summary

The following tables summarize the key quantitative data regarding the antiviral activity and
cytotoxicity of GRP-60367 hydrochloride.

Table 1: Antiviral Potency of GRP-60367 Hydrochloride Against Various RABV Strains

Virus Strain Cell Line EC50 (nM)
RABV-SAD-B19 N2a 2-52
rRABV-CVS-N2c N2a 2630

Bat Isolate N2a >10000
recVSV-AG-eGFP-GRABV N/A 5

Data compiled from multiple sources indicating a range of potencies across different viral
strains and cell lines.[1][3]

Table 2: Cytotoxicity and Specificity of GRP-60367 Hydrochloride

Parameter Cell Line Value
Cytotoxicity (CC50) Various >300 uM
Specificity Index (SI) N/A >100,000

The high specificity index highlights the compound's selective antiviral activity with minimal off-
target effects.[1][2]

Signaling Pathway and Mechanism of Action

GRP-60367 hydrochloride inhibits RABV entry by targeting the viral G protein. The proposed
mechanism involves the compound binding to a novel druggable site within the fusion loops of
the G protein. This binding event stabilizes the G protein in its pre-fusion conformation,
preventing the low-pH-triggered conformational changes necessary for membrane fusion within
the endosome.
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Caption: Inhibition of RABV entry by GRP-60367.

Experimental Protocols

This section provides detailed methodologies for the key experiments used to identify and
characterize the target of GRP-60367 hydrochloride.

High-Throughput Screening (HTS) for RABV Inhibitors

This protocol outlines the primary screening assay used to identify GRP-60367.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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